Cas no 913253-56-2 (DAABD-AE)

• Product Name: DAABD-AE
• CAS No: 913253-56-2
• MF: C₁₂H₂₀N₆O₃S
• MW: 328.390600204468
• CID: 1124087
• PubChem ID: 329768377
• Update Time: 2025-04-20

DAABD-AE Chemical and Physical Properties

Names and Identifiers

• DAABD-AE
• 4-[2-(N,N-Dimethylamino)ethylsulfamoyl]-7-(2-aminoethylamino)benzofurazan
• 7-[(2-Aminoethyl)amino]-N-[2-(dimethylamino)ethyl]-2,1,3-benzoxadiazole-4-sulfonamide
• 4-[2-(n,n-dimethylamino)ethylaminosulfonyl]-7-(2-aminoethylamino)-2,1,3-benzoxadiazole
• 7-(2-aminoethylamino)-N-[2-(dimethylamino)ethyl]-2,1,3-benzoxadiazole-4-sulfonamide
• 4-[2-(Dimethylamino)ethylsulfamoyl]-7-(2-aminoethylamino)-2,1,3-benzooxadiazole
• SCHEMBL17476633
• MFCD21363128
• 4-[2-(N,N-Dimethylamino)ethylaminosulfonyl]-7-(2-aminoethylamino)-2,1,3-benzoxadiazole, for HPLC derivatization, >=95.0% (HPLC)
• 913253-56-2

• MDL： MFCD21363128
• Inchi： 1S/C12H20N6O3S/c1-18(2)8-7-15-22(19,20)10-4-3-9(14-6-5-13)11-12(10)17-21-16-11/h3-4,14-15H,5-8,13H2,1-2H3
• InChI Key： QKTBJERNSIEPPM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C1=NON=2)NCCN)(NCCN(C)C)(=O)=O

Computed Properties

• Exact Mass: 328.13175969g/mol
• Monoisotopic Mass: 328.13175969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 135

DAABD-AE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C